3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium

• Molecular Formula: C17H13BrNO3+
• Molecular Weight: 359.2 g/mol
• IUPAC Name: 2-(3-bromoquinolin-1-ium-1-yl)-1-(3,4-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C17H12BrNO3/c18-13-7-11-3-1-2-4-14(11)19(9-13)10-17(22)12-5-6-15(20)16(21)8-12/h1-9H,10H2,(H-,20,21,22)/p+1
• InChI Key: RKDIGLLGBDXGQU-UHFFFAOYSA-O
• SMILES: C1=CC=C2C(=C1)C=C(C=[N+]2CC(=O)C3=CC(=C(C=C3)O)O)Br

Description

3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been explored in detail.

Mechanism of Action

The mechanism of action of 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium is not fully understood. However, it has been suggested that this compound may act by inhibiting the growth of microorganisms and cancer cells. This inhibition may be due to the disruption of key cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. This compound has been found to inhibit the growth of a wide range of microorganisms and cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect may be due to the disruption of key cellular processes, such as DNA replication and protein synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium in lab experiments is its antimicrobial and anticancer properties. This compound has been shown to be effective against a wide range of microorganisms and cancer cells, making it a potential candidate for the development of new antibiotics and cancer therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route to minimize toxicity.

Future Directions

There are several future directions for further research on 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium. One potential direction is to further explore the mechanism of action of this compound. By understanding how this compound inhibits the growth of microorganisms and cancer cells, researchers may be able to develop more effective therapies. Additionally, further studies are needed to determine the optimal dosage and administration route to minimize toxicity. Finally, researchers may also explore the potential applications of this compound in other areas of scientific research, such as drug discovery and development.

Synthesis Methods

The synthesis of 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium can be achieved using various methods. One of the most commonly used methods involves the reaction of 2-aminobenzoic acid with 3,4-dihydroxybenzaldehyde in the presence of a brominating agent. This reaction leads to the formation of the quinoline ring system with a bromine atom at the 3-position. The resulting compound is then reacted with ethyl oxalyl chloride to introduce the oxoethyl group at the 2-position, leading to the formation of this compound.

Scientific Research Applications

3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium has been studied for its potential applications in scientific research. This compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. Additionally, this compound has been shown to have anticancer properties, making it a potential candidate for the development of new cancer therapies.